(E)-4-(4-cinnamylpiperazin-1-yl)-2,8,10-trimethylpyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 4,11,13-trimethyl-6-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene
• InChI: InChI=1S/C25H28N6/c1-18-16-19(2)26-24-23(18)25-27-20(3)17-22(31(25)28-24)30-14-12-29(13-15-30)11-7-10-21-8-5-4-6-9-21/h4-10,16-17H,11-15H2,1-3H3/b10-7+
• InChI Key: XRARWIUHBBRSGL-JXMROGBWSA-N
• Canonical SMILES: CC1=CC(=NC2=NN3C(=CC(=NC3=C12)C)N4CCN(CC4)CC=CC5=CC=CC=C5)C
• Isomeric SMILES: CC1=CC(=NC2=NN3C(=CC(=NC3=C12)C)N4CCN(CC4)C/C=C/C5=CC=CC=C5)C
• Molecular Formula: C25H28N6
• Molecular Weight: 412.5 g/mol

Description

(E)-4-(4-cinnamylpiperazin-1-yl)-2,8,10-trimethylpyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C25H28N6 and its molecular weight is 412.541. The purity is usually 95%.
BenchChem offers high-quality (E)-4-(4-cinnamylpiperazin-1-yl)-2,8,10-trimethylpyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-4-(4-cinnamylpiperazin-1-yl)-2,8,10-trimethylpyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Research on pyrazolopyrimidine derivatives has led to the development of methods for synthesizing tetraheterocyclic systems with potential pharmaceutical applications. These compounds are synthesized through cyclocondensation and subsequent reactions to form dichloro-, diazido-derivatives, and tetrahetrocyclic systems, demonstrating the versatility of pyrazolopyrimidine scaffolds in chemical synthesis (El-Essawy, 2010).
• Novel pyrazolopyrimidines have been evaluated for their anticancer and anti-5-lipoxygenase activities, showing the potential of these compounds in the development of new therapeutic agents (Rahmouni et al., 2016).
• The synthesis of new pyrazolopyrimidine, pyrazolotriazine, thiadiazole, and pyridine derivatives containing the triazole moiety has been reported, highlighting the broad range of heterocyclic compounds that can be derived from pyrazolopyrimidine precursors (Abdelriheem et al., 2017).

Biological Evaluation and Potential Therapeutic Uses

• Pyrazolopyrimidine derivatives have been synthesized and tested for antimicrobial activities, demonstrating the potential for these compounds in the development of new antimicrobial agents (Bondock et al., 2008).
• A study on the synthesis of a pyrazolopyrimidine derivative as a potential PET agent for imaging of IRAK4 enzyme in neuroinflammation highlights the potential diagnostic applications of these compounds in medical imaging (Wang et al., 2018).